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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biocompatibility of Sybraloy, a high-
copper dental amalgam. The information presented is curated from a range of scientific studies
to support research and development in the field of dental materials. This document
summarizes key findings on the cytotoxicity and genotoxicity of Sybraloy and outlines the
experimental methodologies used in these assessments.

Composition of Sybraloy Amalgam

Sybraloy is classified as a high-copper dental amalgam. While the exact proprietary
composition may vary, high-copper amalgams typically consist of a silver-tin alloy powder
mixed with liquid mercury. The alloy powder in high-copper amalgams generally contains a
higher percentage of copper, which influences the material's mechanical properties and
corrosion resistance. The composition of high-copper amalgams typically falls within the
following ranges: Silver (40—70%), Tin (12—30%), and Copper (12—24%). Some formulations
may also contain smaller amounts of indium, palladium, and zinc.[1][2]
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Cytotoxicity Assessment

In vitro studies have consistently demonstrated that Sybraloy exhibits a lower level of
cytotoxicity compared to zinc-containing dental amalgams.[3] The primary method for
assessing the cytotoxicity of dental materials involves exposing cultured cells to extracts from
the material and measuring the subsequent effects on cell viability and function.

Juantitati : -

Study Aspect Finding Reference

Sybraloy, a zinc-free amalgam,

was found to be less cytotoxic
Comparative Cytotoxicity in vitro compared to zinc- [3]

containing amalgams like

Velvalloy and Dispersalloy.

The high-copper amalgam,
) ) Sybraloy, was described as
Irritant Potential ) o o [3]
only slightly irritant in in vitro

tests.

Studies on amalgam
components have shown that
copper and zinc exhibit

Component Toxicity intensive cytotoxicity, greater
than that of silver and mercury.
Tin was found to be non-

cytotoxic.

TCLP analysis of triturated
Sybraloy capsules showed
mercury leaching at levels
greater than the 0.2 mg/l
Resource Conservation and
Recovery Act (RCRA) limit.[4]

Copper is a dominantly

Leaching

released element from high-
copper amalgams into cell

culture medium.[5]
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Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase
enzymes reflect the number of viable cells present. These enzymes are capable of reducing
the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

Sybraloy amalgam specimens

o Cell culture medium (e.g., DMEM)

o Mammalian fibroblast cell line (e.g., L929)
e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO)

e 96-well culture plates

e Incubator (37°C, 5% CO2)

Microplate reader

Procedure:

o Preparation of Amalgam Extracts:

[e]

Prepare Sybraloy amalgam specimens according to the manufacturer's instructions.

o

Age the specimens for a specified period (e.g., 24 hours) in a humidified incubator.

[¢]

Immerse the aged specimens in cell culture medium at a specific surface area to volume
ratio (e.g., 1.25 cm2/mL) for a defined extraction period (e.g., 24 hours) at 37°C.

Collect the extract and filter-sterilize it.

[¢]

o Cell Seeding:
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o Seed fibroblast cells into 96-well plates at a density of 1 x 104 cells/well.

o Incubate for 24 hours to allow for cell attachment.

e EXxposure to Extracts:

o Remove the culture medium and replace it with the prepared Sybraloy amalgam extracts
(or serial dilutions thereof).

o Include a negative control (fresh culture medium) and a positive control (a known cytotoxic
substance).

o Incubate the cells with the extracts for 24, 48, or 72 hours.
e MTT Assay:

o After the exposure period, remove the extracts and add 100 pL of fresh medium and 10 pL
of MTT solution to each well.

o Incubate for 4 hours at 37°C.

o Remove the MTT solution and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

o Measure the absorbance at 570 nm using a microplate reader.
e Data Analysis:

o Calculate cell viability as a percentage of the negative control.

Experimental Workflow: Cytotoxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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